Cas no 2060062-53-3 (3-ethyl-5-(3-nitrophenyl)-1,2-oxazole)

• Product Name: 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole
• CAS No: 2060062-53-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD30499157
• CID: 5193473
• PubChem ID: 125452845
• Update Time: 2025-06-08

3-ethyl-5-(3-nitrophenyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-ethyl-5-(3-nitrophenyl)-
• 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole

• MDL： MFCD30499157
• Inchi： 1S/C11H10N2O3/c1-2-9-7-11(16-12-9)8-4-3-5-10(6-8)13(14)15/h3-7H,2H2,1H3
• InChI Key： MEJCHRHTRHEQGV-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC([N+]([O-])=O)=C2)=CC(CC)=N1

Additional information on 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole

Introduction to 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole (CAS No: 2060062-53-3)

3-ethyl-5-(3-nitrophenyl)-1,2-oxazole, identified by the Chemical Abstracts Service Number (CAS No) 2060062-53-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of ethyl and nitrophenyl substituents in its molecular framework imparts unique chemical properties and potential biological activities, making it a subject of intense study for its pharmacological implications.

The molecular structure of 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole consists of a central oxazole ring, which is flanked by an ethyl group at the 3-position and a 3-nitrophenyl group at the 5-position. This arrangement creates a molecule with distinct electronic and steric properties that can influence its interactions with biological targets. The nitrophenyl moiety, in particular, is known for its ability to participate in hydrogen bonding and hydrophobic interactions, while the ethyl group contributes to the overall lipophilicity of the compound. These features make it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties. Among these derivatives, compounds with nitroaromatic substituents have shown additional potential in modulating enzyme activity and cell signaling pathways. The specific combination of ethyl and 3-nitrophenyl groups in 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole suggests that it may possess unique pharmacological effects that warrant further investigation.

One of the most compelling aspects of studying 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole is its potential application in oncology research. Recent studies have highlighted the role of oxazole derivatives in inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, certain oxazole-based compounds have demonstrated efficacy in targeting tyrosine kinases and other signaling molecules that are aberrantly activated in tumor cells. The presence of the nitrophenyl group in 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole may enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

Moreover, the chemical stability and solubility profile of this compound make it an attractive candidate for further development into a drug candidate. Oxazoles are generally stable under physiological conditions, which is crucial for their bioavailability and pharmacokinetic properties. Additionally, modifications such as the introduction of electron-withdrawing groups like the nitro group can improve solubility and permeability across biological membranes. These characteristics are essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

Recent advances in computational chemistry have also facilitated the design and optimization of novel oxazole derivatives like 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole. Molecular modeling techniques allow researchers to predict binding interactions between this compound and potential biological targets with high precision. By leveraging these computational tools, scientists can identify structural modifications that enhance potency and selectivity while minimizing off-target effects. This approach has been instrumental in accelerating the discovery of new pharmaceuticals.

In vitro studies have begun to unravel the mechanistic basis of 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole's biological activity. Initial experiments suggest that this compound may exert its effects by inhibiting specific enzymes or modulating receptor activity. For example, preliminary data indicate that it may interfere with the function of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these kinases, 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole could potentially induce apoptosis or arrest cell division in cancerous cells.

The role of nitroaromatic compounds in medicinal chemistry cannot be overstated. The nitro group introduces a polar moiety that can enhance binding affinity through hydrogen bonding or electrostatic interactions with biological targets. In 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole, this group is positioned strategically within the molecule to maximize its interaction with potential therapeutic targets. This strategic placement may contribute to the compound's observed efficacy in preclinical models.

As research continues to uncover new applications for oxazole derivatives like 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole, collaboration between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical therapies. Such partnerships can facilitate rapid translation of basic research into tangible benefits for patients worldwide. The growing body of evidence supporting the potential of this class of compounds underscores their importance as candidates for future drug development efforts.

The synthesis of 3-ethyl-5-(3-nitrophenyl)-1,2-oxazole represents a significant achievement in organic chemistry due to its structural complexity and functional diversity. Advanced synthetic methodologies have enabled researchers to construct this molecule with high yield and purity using multi-step reactions involving cyclization and functional group transformations. These synthetic strategies provide a foundation for further derivatization and optimization efforts aimed at improving pharmacological properties.

In conclusion,3-propargyloxy-N,N-dimethylaniline (CAS No: 2060062- 53-